Cas no 1204810-30-9 (3-Bromo-6,7-dichloro-4-hydroxyquinoline)

• Product Name: 3-Bromo-6,7-dichloro-4-hydroxyquinoline
• CAS No: 1204810-30-9
• MF: C₉H₄BrCl₂NO
• MW: 292.944159507751
• CID: 2853945
• Update Time: 2025-06-08

3-Bromo-6,7-dichloro-4-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6,7-dichloro-4-hydroxyquinoline
• 3-Bromo-6,7-dichloro-1H-quinolin-4-one
• 4-Quinolinol, 3-bromo-6,7-dichloro-

• Inchi： 1S/C9H4BrCl2NO/c10-5-3-13-8-2-7(12)6(11)1-4(8)9(5)14/h1-3H,(H,13,14)
• InChI Key： RBECMAOZDWNJDH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=C(Cl)C=2)C(O)=C(Br)C=1

Additional information on 3-Bromo-6,7-dichloro-4-hydroxyquinoline

3-Bromo-6,7-dichloro-4-hydroxyquinoline (CAS No. 1204810-30-9): An Overview of a Promising Quinoline Derivative

3-Bromo-6,7-dichloro-4-hydroxyquinoline (CAS No. 1204810-30-9) is a quinoline derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine, chlorine, and hydroxyl functional groups, which contribute to its diverse reactivity and biological activity.

The quinoline nucleus is a well-known scaffold in medicinal chemistry, often found in a wide range of bioactive compounds with therapeutic potential. The presence of bromine, chlorine, and hydroxyl groups in 3-Bromo-6,7-dichloro-4-hydroxyquinoline adds to its versatility and can influence its pharmacological properties. These functional groups can enhance the compound's solubility, stability, and interaction with biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have explored the biological activities of 3-Bromo-6,7-dichloro-4-hydroxyquinoline. One notable area of research is its antimicrobial properties. Quinoline derivatives are known for their ability to inhibit the growth of various bacteria and fungi. A study published in the Journal of Medicinal Chemistry reported that 3-Bromo-6,7-dichloro-4-hydroxyquinoline exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant infections.

In addition to its antimicrobial properties, 3-Bromo-6,7-dichloro-4-hydroxyquinoline has also shown potential as an antiviral agent. Research conducted at the Institute of Virology demonstrated that this compound could inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the disruption of viral protein synthesis and assembly processes. These findings suggest that 3-Bromo-6,7-dichloro-4-hydroxyquinoline could be further investigated as a broad-spectrum antiviral agent.

The anti-inflammatory properties of 3-Bromo-6,7-dichloro-4-hydroxyquinoline have also been studied. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. A study published in the Journal of Inflammation Research found that 3-Bromo-6,7-dichloro-4-hydroxyquinoline exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for managing inflammatory conditions.

Beyond its biological applications, 3-Bromo-6,7-dichloro-4-hydroxyquinoline has also been explored for its use in materials science. The unique electronic properties of quinoline derivatives make them suitable for applications in organic electronics and photovoltaic devices. A study published in the Journal of Materials Chemistry reported that 3-Bromo-6,7-dichloro-4-hydroxyquinoline-based materials exhibited excellent charge transport properties and stability under various environmental conditions. This opens up new possibilities for the development of advanced electronic devices and renewable energy technologies.

The synthesis of 3-Bromo-6,7-dichloro-4-hydroxyquinoline has been extensively studied to optimize yield and purity. Various synthetic routes have been reported, including multistep reactions involving halogenation, hydroxylation, and cyclization steps. A recent review article in Organic & Biomolecular Chemistry highlighted several efficient methods for synthesizing this compound with high yields and purity levels. These synthetic strategies are crucial for ensuring the availability of high-quality material for further research and development.

In conclusion, 3-Bromo-6,7-dichloro-4-hydroxyquinoline (CAS No. 1204810-30-9) is a versatile quinoline derivative with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure confers it with diverse biological activities and physical properties that make it an attractive candidate for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in both academic and industrial settings.